Cas no 1343136-30-0 (2-(Propane-2-sulfonyl)cyclohexan-1-amine)

• Product Name: 2-(Propane-2-sulfonyl)cyclohexan-1-amine
• CAS No: 1343136-30-0
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5178842
• Update Time: 2025-05-20

2-(Propane-2-sulfonyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propane-2-sulfonyl)cyclohexan-1-amine
• 2-(Isopropylsulfonyl)cyclohexan-1-amine
• Cyclohexanamine, 2-[(1-methylethyl)sulfonyl]-
• 2-(Propane-2-sulfonyl)cyclohexan-1-amine

• Inchi： 1S/C9H19NO2S/c1-7(2)13(11,12)9-6-4-3-5-8(9)10/h7-9H,3-6,10H2,1-2H3
• InChI Key： BAAOWDDLWOIHLI-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCCCC1N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(Propane-2-sulfonyl)cyclohexan-1-amine

Comprehensive Guide to 2-(Propane-2-sulfonyl)cyclohexan-1-amine (CAS No. 1343136-30-0): Properties, Applications, and Market Insights

2-(Propane-2-sulfonyl)cyclohexan-1-amine (CAS No. 1343136-30-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a cyclohexylamine backbone modified with an isopropylsulfonyl group, offering unique reactivity and potential applications. The compound's molecular formula is C₉H₁₉NO₂S, with a molecular weight of 205.32 g/mol. Its structural features make it particularly interesting for drug discovery programs targeting neurological disorders and plant protection agents.

The sulfonyl group in 2-(Propane-2-sulfonyl)cyclohexan-1-amine contributes to its polarity and hydrogen-bonding capacity, properties that are highly valued in modern medicinal chemistry. Researchers are particularly interested in how the cyclohexylamine moiety influences the compound's conformational flexibility and binding characteristics. Recent studies suggest potential applications in developing novel enzyme inhibitors, with particular focus on targets involved in neurodegenerative diseases – a hot topic in pharmaceutical research as populations age globally.

From a synthetic chemistry perspective, 1343136-30-0 serves as a valuable building block for more complex molecular architectures. The presence of both amine and sulfone functional groups allows for diverse chemical modifications, making it a versatile intermediate in multi-step syntheses. Current trends in green chemistry have spurred interest in developing more sustainable routes to produce this compound, with researchers exploring catalytic methods to reduce waste and improve atom economy.

The agrochemical sector has shown growing interest in 2-(Propane-2-sulfonyl)cyclohexan-1-amine derivatives as potential leads for next-generation crop protection agents. With increasing regulatory pressure on traditional pesticides, the industry seeks novel modes of action, and this compound's structural features may offer solutions. Recent patent activity suggests its derivatives are being evaluated for fungicidal and herbicidal activity, addressing the urgent need for sustainable agriculture solutions – a topic dominating environmental discussions worldwide.

Analytical characterization of 1343136-30-0 typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with most suppliers offering ≥95% purity grades. Storage recommendations generally suggest keeping the material in cool, dry conditions protected from light to maintain stability. These handling considerations align with current good laboratory practice standards that emphasize compound integrity in research settings.

Market availability of 2-(Propane-2-sulfonyl)cyclohexan-1-amine has expanded in recent years to meet growing research demand. While still considered a specialty chemical, its price point has become more accessible as synthetic routes have optimized. The compound's current applications in drug discovery platforms and its potential in material science make it a noteworthy subject for researchers exploring structure-activity relationships in sulfonamide-containing compounds.

Future research directions for 1343136-30-0 may explore its utility in asymmetric synthesis, given the chiral center in its structure. The development of enantioselective synthetic methods could unlock new biological activities, a frontier area in medicinal chemistry. Additionally, computational chemistry approaches are being applied to predict the compound's interactions with biological targets, accelerating discovery timelines in keeping with current trends toward in silico drug design methodologies.

Environmental and safety assessments of 2-(Propane-2-sulfonyl)cyclohexan-1-amine continue to evolve as its applications expand. While not classified as highly hazardous, proper handling procedures should always be followed, including the use of personal protective equipment. These precautions align with the pharmaceutical industry's increasing focus on occupational health standards, particularly in the wake of pandemic-era safety consciousness.

The intellectual property landscape surrounding 1343136-30-0 derivatives is becoming increasingly active, with several recent patent filings indicating commercial interest. This activity suggests the compound's potential transition from a research chemical to a platform for developed products. The timeline for such transitions has accelerated in recent years due to advances in high-throughput screening and computational prediction tools.

In conclusion, 2-(Propane-2-sulfonyl)cyclohexan-1-amine represents an interesting case study in how specialized chemical building blocks can find applications across multiple research domains. Its dual functionality, synthetic versatility, and emerging biological relevance position it as a compound to watch in coming years, particularly as the scientific community addresses pressing challenges in human health and sustainable agriculture.